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Compound of Interest

Compound Name: Indoline-4-ol

Cat. No.: B1587766 Get Quote

Welcome to the dedicated support center for Indoline-4-ol. This guide is designed for

researchers, scientists, and professionals in drug development who work with this sensitive

compound. Here, we address common challenges and questions to ensure the integrity of your

experiments and the longevity of the material.

Frequently Asked Questions (FAQs)
Q1: What is Indoline-4-ol and what are its key chemical
properties?
A: Indoline-4-ol, with the CAS number 85926-99-4, is a heterocyclic organic compound.[1][2]

Its structure consists of a benzene ring fused to a five-membered nitrogen-containing ring, with

a hydroxyl group at the 4th position.[2] This structure makes it a valuable intermediate in the

synthesis of various pharmaceutical compounds and other complex organic molecules.[3][4]

Key Properties:

Molecular Formula: C₈H₉NO[1][2]

Molecular Weight: 135.16 g/mol [1]

Appearance: Typically a solid, which can range from off-white to brown. The color can be an

initial indicator of purity and degradation.
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Sensitivity: Indoline-4-ol is known to be sensitive to light, air (oxygen), and potentially heat.

[5]

Q2: What are the ideal storage conditions for Indoline-4-
ol to ensure its stability?
A: Proper storage is critical to prevent degradation and maintain the purity of Indoline-4-ol.
The hydroxyl group on the aromatic ring makes the compound susceptible to oxidation, which

can be accelerated by light and heat.

Parameter Recommendation Rationale

Temperature

Store at 2-8°C.[5] For long-

term storage, consider

temperatures as low as -15°C

to -20°C.[6]

Lower temperatures slow down

the rate of potential

degradation reactions,

including oxidation.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).[7]

Minimizes exposure to oxygen,

thereby preventing oxidation of

the hydroxyl group and the

indoline ring system.

Light

Protect from light by using an

amber or opaque container.[5]

[6]

Light can provide the energy to

initiate photo-degradation

pathways.

Container

Use a tightly sealed container

to prevent moisture and air

ingress.[7][8]

Moisture can potentially

participate in side reactions or

affect the physical state of the

solid.

Q3: What are the primary safety precautions I should
take when handling Indoline-4-ol?
A: As with any chemical, proper safety protocols must be followed. While specific toxicity data

for Indoline-4-ol is not extensively documented in the provided results, general guidelines for

handling similar aromatic amines and phenols should be adopted.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves.[8]

Ventilation: Handle Indoline-4-ol in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or vapors.[7][9]

Avoid Contact: Prevent direct contact with skin and eyes.[8] In case of contact, rinse the

affected area thoroughly with water.[8][9]

Spills: In the event of a spill, absorb the material with an inert substance (e.g., sand or

vermiculite) and place it in a suitable container for disposal.[8]

Troubleshooting Guide
Scenario 1: The solid Indoline-4-ol has changed color
from off-white to dark brown or black.

Question: I received a fresh bottle of Indoline-4-ol that was off-white. After a few weeks in

the lab, it has turned significantly darker. Is it still usable?

Answer: A significant color change is a strong indicator of degradation, likely due to

oxidation. The phenolic hydroxyl group and the indoline ring are susceptible to oxidation,

which can be initiated by exposure to air and light, forming highly colored quinone-like

species.[5]

Troubleshooting Steps:

Assess Purity: Before use, it is highly recommended to check the purity of the discolored

material using an appropriate analytical technique such as NMR, LC-MS, or at a minimum,

Thin Layer Chromatography (TLC) against a reliable standard if available.

Consider the Reaction: For non-critical synthetic steps where a slight impurity might not

affect the outcome, you could proceed with caution. However, for sensitive reactions or

those requiring high purity starting materials, using the discolored reagent is not advised

as the impurities could lead to side reactions, lower yields, and complex purification.
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Future Prevention: Review your storage protocol. Ensure the compound is stored under

an inert atmosphere, protected from light, and at the recommended low temperature.

Scenario 2: My reaction with Indoline-4-ol is giving a
lower than expected yield and multiple side products.

Question: I am performing a reaction that involves the hydroxyl or amine group of Indoline-
4-ol, but the yield is poor, and my crude product shows several unexpected spots on TLC.

What could be the cause?

Answer: This issue can stem from either the quality of the Indoline-4-ol or the reaction

conditions. The presence of impurities from degradation can introduce competing reactants.

Additionally, the inherent reactivity of the molecule can lead to side reactions if not properly

controlled.

Troubleshooting Workflow
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Caption: Troubleshooting workflow for low yield reactions.
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Detailed Causality:

Oxidation: As mentioned, if the Indoline-4-ol has been improperly stored, oxidative

degradation products will be present. These can interfere with your reaction.

Reactivity of the Nucleus: The indoline ring system is electron-rich and can be susceptible to

electrophilic attack. Depending on your reaction conditions (e.g., presence of strong acids),

side reactions on the aromatic ring can occur.

Competing Nucleophilicity: Both the nitrogen of the indoline and the oxygen of the hydroxyl

group are nucleophilic. In reactions targeting one of these sites, you may see competition

from the other, leading to a mixture of products. Protecting group strategies may be

necessary to achieve selectivity.

Scenario 3: I am having trouble solubilizing Indoline-4-ol
in my reaction solvent.

Question: Indoline-4-ol is not dissolving well in my chosen solvent. What are some suitable

solvents?

Answer: The solubility of Indoline-4-ol will be influenced by its polar hydroxyl group and the

less polar indoline core. The parent compound, indole, is soluble in hot water, alcohol, ether,

and benzene.[10] Indoline is soluble in organic solvents like ethanol and ether but has low

solubility in water.[4] For Indoline-4-ol, a polar aprotic solvent is often a good starting point.

Recommended Solvents to Try:

Polar Aprotic: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetonitrile

(MeCN), Tetrahydrofuran (THF).

Alcohols: Methanol (MeOH) or Ethanol (EtOH), especially with gentle heating if the

reaction conditions permit.

If solubility remains an issue, consider the possibility of converting the hydroxyl group to a

more soluble ether or the amine to a salt, depending on the subsequent reaction steps.

Potential Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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